molecular formula C9H13ClFN B6224658 [(1S)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride CAS No. 2768300-58-7

[(1S)-1-(4-fluorophenyl)ethyl](methyl)amine hydrochloride

Cat. No.: B6224658
CAS No.: 2768300-58-7
M. Wt: 189.7
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Description

(1S)-1-(4-fluorophenyl)ethylamine hydrochloride is a chemical compound that belongs to the class of organic compounds known as fluorobenzenes. These are compounds containing one or more fluorine atoms attached to a benzene ring. This compound is often used in organic synthesis and has various applications in scientific research .

Preparation Methods

The synthesis of (1S)-1-(4-fluorophenyl)ethylamine hydrochloride typically involves the reaction of 4-fluorophenylacetonitrile with methylamine under specific conditions. The reaction is usually carried out in the presence of a reducing agent such as lithium aluminum hydride (LiAlH4) to yield the desired amine. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

(1S)-1-(4-fluorophenyl)ethylamine hydrochloride undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: It can be reduced to form the corresponding alcohols.

    Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) and reducing agents like sodium borohydride (NaBH4). The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

(1S)-1-(4-fluorophenyl)ethylamine hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: It serves as a ligand in the formation of coordination complexes with metals such as palladium.

    Medicine: It is investigated for its potential therapeutic effects and interactions with biological targets.

    Industry: It is used in the production of various pharmaceuticals and fine chemicals

Mechanism of Action

The mechanism of action of (1S)-1-(4-fluorophenyl)ethylamine hydrochloride involves its interaction with specific molecular targets. For instance, it can act as a ligand and form coordination complexes with metals, which can then participate in catalytic reactions. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

(1S)-1-(4-fluorophenyl)ethylamine hydrochloride can be compared with other similar compounds such as:

    4-Fluorophenethylamine: Similar in structure but lacks the methyl group.

    1-(4-Chlorophenyl)ethylamine: Similar but with a chlorine atom instead of fluorine.

    2-(4-Fluorophenyl)ethan-1-amine: Similar but with a different position of the amine group.

The uniqueness of (1S)-1-(4-fluorophenyl)ethylamine hydrochloride lies in its specific structure, which imparts distinct chemical and physical properties, making it suitable for specific applications in research and industry .

Properties

CAS No.

2768300-58-7

Molecular Formula

C9H13ClFN

Molecular Weight

189.7

Purity

95

Origin of Product

United States

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